Cas no 39989-34-9 ([(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid)

• Product Name: [(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid
• CAS No: 39989-34-9
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 1511863
• PubChem ID: 217991
• Update Time: 2025-04-21

[(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid
• BRN 0566349
• 3-Cyclohexyl-2-(cyclopentylimino)-4-oxo-5-thiazolidineacetic acid
• 5-Thiazolidineacetic acid, 3-cyclohexyl-2-(cyclopentylimino)-4-oxo-
• 39989-34-9

• Inchi： 1S/C16H24N2O3S/c19-14(20)10-13-15(21)18(12-8-2-1-3-9-12)16(22-13)17-11-6-4-5-7-11/h11-13H,1-10H2,(H,19,20)/b17-16-
• InChI Key： KFQSJJYBMMPYCB-MSUUIHNZSA-N
• SMILES： S1C(CC(=O)O)C(N(/C/1=N/C1CCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 324.15092
• Monoisotopic Mass: 324.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 504°C at 760 mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.684
• PSA: 69.97